Cas no 1541486-89-8 (6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine)

• Product Name: 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine
• CAS No: 1541486-89-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5170994
• PubChem ID: 75355977
• Update Time: 2025-07-18

6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-methyl-N-(3-methylcyclohexyl)-
• 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine

• Inchi： 1S/C13H20N2/c1-10-4-3-5-12(8-10)15-13-7-6-11(2)14-9-13/h6-7,9-10,12,15H,3-5,8H2,1-2H3
• InChI Key： LDPFKFHFULLXLA-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NC1CCCC(C)C1

Additional information on 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine

Introduction to Compound with CAS No. 1541486-89-8 and Product Name: 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine

The compound with the CAS number 1541486-89-8 and the product name 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities. The structural features of this molecule, particularly the presence of a methyl group at the 6-position and a 3-methylcyclohexyl side chain, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, pyridine derivatives have garnered considerable attention due to their role as key pharmacophores in various drug molecules. The 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine structure combines the favorable properties of pyridine with alkyl substituents that enhance solubility and metabolic stability. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Pyridine-based molecules have been widely used in the treatment of various diseases, including infectious diseases, neurological disorders, and cancer. The specific arrangement of functional groups in 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine suggests that it may interact with biological targets in a manner similar to other known pyridine derivatives.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and binding affinity. The methyl and 3-methylcyclohexyl substituents in this compound are strategically positioned to improve its pharmacokinetic profile. This optimization is crucial for ensuring that the compound can reach its target site of action effectively and maintain a stable concentration in biological systems.

The synthesis of 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine involves a series of well-established organic reactions, including alkylation and reduction steps. The use of advanced synthetic methodologies has allowed researchers to achieve high yields and purity levels, making it feasible for further preclinical and clinical investigations. The ability to produce this compound reliably is essential for advancing its development into a viable therapeutic option.

From a biological perspective, the interaction between 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine and potential targets remains an area of active research. Computational modeling techniques have been employed to predict how this molecule might bind to biological receptors or enzymes. These studies provide valuable insights into its mechanism of action and help guide the design of more potent derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a promising candidate for use in agrochemicals, where pyridine derivatives are known for their efficacy as pesticides or herbicides. Additionally, its stability under various environmental conditions suggests that it could be used in industrial applications requiring robust chemical properties.

In conclusion, the compound with CAS number 1541486-89-8 and product name 6-methyl-N-(3-methylcyclohexyl)pyridin-3-amine represents a significant advancement in chemical research. Its structural features, synthetic accessibility, and potential biological activities make it a valuable asset for further exploration. As research continues to uncover new applications for pyridine derivatives, compounds like this one will play a crucial role in shaping the future of pharmaceuticals and beyond.